Cas no 170487-22-6 (Isoquinoline, 3-(1,3-dioxolan-2-yl)-)

• Product Name: Isoquinoline, 3-(1,3-dioxolan-2-yl)-
• CAS No: 170487-22-6
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 1352880
• Update Time: 2024-08-17

Isoquinoline, 3-(1,3-dioxolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 3-(1,3-dioxolan-2-yl)-

• Inchi： 1S/C12H11NO2/c1-2-4-10-8-13-11(7-9(10)3-1)12-14-5-6-15-12/h1-4,7-8,12H,5-6H2
• InChI Key： AWWRYFSYFUWVQS-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)C=C(C2OCCO2)N=1

Computed Properties

• Exact Mass: 201.07903
• Monoisotopic Mass: 201.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 31.4A^2

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Boiling Point: 376.0±32.0 °C(Predicted)
• PSA: 31.35
• pka: 4.95±0.30(Predicted)